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Compound of Interest

Compound Name: Cyclohexyl hexanoate

Cat. No.: B1596534 Get Quote

An In-depth Technical Guide to Cyclohexyl Hexanoate

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of cyclohexyl hexanoate, tailored for researchers, scientists, and professionals

in drug development and chemical synthesis.

Introduction
Cyclohexyl hexanoate (CAS No. 6243-10-3) is an ester formed from the condensation of

cyclohexanol and hexanoic acid.[1] It is typically a colorless to pale yellow liquid characterized

by a fruity odor, which has led to its use in the fragrance and flavoring industries.[1] Structurally,

it consists of a cyclohexyl group attached to the oxygen of the carboxylate group of hexanoate.

Its non-polar nature dictates its solubility primarily in organic solvents with limited aqueous

solubility.[1][2]

Chemical Structure
The chemical structure of cyclohexyl hexanoate is fundamental to its physical and chemical

properties. The ester linkage is susceptible to hydrolysis under acidic or basic conditions.[1]

Caption: 2D structure of cyclohexyl hexanoate.
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A summary of the key physicochemical properties of cyclohexyl hexanoate is presented in the

tables below.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name cyclohexyl hexanoate[3]

Synonyms
Cyclohexyl caproate, Hexanoic acid, cyclohexyl

ester[1][2][3][4]

CAS Number 6243-10-3[1][2][3]

Molecular Formula C12H22O2[1][2][3][4]

SMILES CCCCCC(=O)OC1CCCCC1[2][3]

InChI
InChI=1S/C12H22O2/c1-2-3-5-10-12(13)14-11-

8-6-4-7-9-11/h11H,2-10H2,1H3[3]

InChIKey DTNOERNOMHQUCN-UHFFFAOYSA-N[3][4]

Table 2: Physical and Chemical Properties
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Property Value

Molecular Weight 198.30 g/mol [2][3]

Appearance Colorless to pale yellow liquid[1]

Odor Fruity, pineapple, sweet, apple[2]

Boiling Point 258 °C (estimated)[2], 267.8 °C at 760 mmHg[4]

Density 0.995 g/cm³[4]

Flash Point 99.9 °C[4]

Vapor Pressure
0.0129 hPa @ 20°C (estimated), 0.0213 hPa @

25°C (estimated)[2]

Refractive Index 1.446[5]

XLogP3-AA 3.8[2][3]

Table 3: Solubility Data

Solvent Solubility (g/L) at 25°C

Water 0.15[2]

Ethanol 3425.38[2]

Methanol 3052.65[2]

Isopropanol 2911.67[2]

Experimental Protocols
Synthesis of Cyclohexyl Hexanoate via Fischer
Esterification
This protocol describes a general method for the synthesis of cyclohexyl hexanoate from

cyclohexanol and hexanoic acid using an acid catalyst.

Materials:
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Cyclohexanol

Hexanoic acid

Strong acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Anhydrous sodium sulfate (Na₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Organic solvent (e.g., diethyl ether, ethyl acetate)

Round-bottom flask

Reflux condenser

Separatory funnel

Drying tube

Heating mantle

Magnetic stirrer and stir bar

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine

cyclohexanol (1.0 equivalent), hexanoic acid (1.2 equivalents), and a catalytic amount of a

strong acid (e.g., 5 mol% sulfuric acid).

Heat the reaction mixture to reflux with constant stirring. The progress of the reaction can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Once the reaction is complete (as indicated by the consumption of the limiting reagent),

allow the mixture to cool to room temperature.
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Dilute the reaction mixture with a suitable organic solvent (e.g., diethyl ether) and transfer it

to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution to

neutralize the acid catalyst, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude cyclohexyl hexanoate.

Purify the crude product by vacuum distillation or column chromatography to yield the pure

ester.
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Caption: Experimental workflow for the synthesis of cyclohexyl hexanoate.

Hydrolysis of Cyclohexyl Hexanoate
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This protocol outlines the acid-catalyzed hydrolysis of cyclohexyl hexanoate back to its

constituent alcohol and carboxylic acid.[6]

Materials:

Cyclohexyl hexanoate

Strong acid catalyst (e.g., sulfuric acid, hydrochloric acid)

Water

Organic solvent (e.g., diethyl ether)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

To a round-bottom flask fitted with a reflux condenser, add cyclohexyl hexanoate (1

equivalent) and a large excess of water (10-20 equivalents).[6]

Carefully add a catalytic amount of a strong acid (e.g., 10 mol% H₂SO₄).[6]

Heat the mixture to reflux with stirring for several hours, monitoring the reaction by TLC or

GC.[6]

After completion, cool the mixture to room temperature and extract the products with an

organic solvent.[6]

Wash the organic layer with saturated sodium bicarbonate solution and brine.[6]

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure to obtain cyclohexanol and hexanoic acid.[6]

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of cyclohexyl
hexanoate.

Table 4: Spectroscopic Data Summary

Technique Key Features

¹H NMR
Spectral data available from sources such as

NIST.[3]

¹³C NMR
Spectral data available from sources such as

SpectraBase.[7]

IR Spectroscopy

Data available from NIST and SpectraBase,

showing characteristic ester C=O and C-O

stretching frequencies.[3][8][9]

Mass Spectrometry (GC-MS)
Electron ionization mass spectra are available,

with characteristic fragmentation patterns.[3][10]

Safety and Handling
Cyclohexyl hexanoate is considered air-sensitive.[11][12] Standard laboratory safety

precautions should be observed, including the use of personal protective equipment such as

gloves and safety glasses.[12] It is important to avoid contact with skin and eyes, as well as

inhalation or ingestion.[11][12] For detailed safety information, refer to the Safety Data Sheet

(SDS).[11][12]

Conclusion
Cyclohexyl hexanoate is a well-characterized ester with established physical and chemical

properties. Its synthesis is straightforward via Fischer esterification, and its structure can be

confirmed using standard spectroscopic techniques. While its primary application is in the

fragrance industry, a thorough understanding of its properties and synthesis is valuable for

chemists in various fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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